4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid

• IUPAC Name: 4-[3-(2-oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C13H16N2O5/c16-11-3-1-2-5-14(11)6-4-12(17)15-7-8-20-10(9-15)13(18)19/h1-3,5,10H,4,6-9H2,(H,18,19)
• InChI Key: CDWNZQJVOKYELQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CCN2C=CC=CC2=O)C(=O)O
• Molecular Formula: C13H16N2O5
• Molecular Weight: 280.28 g/mol

Description

4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as OPC-8212 and is a derivative of the neurotransmitter glutamate.

Mechanism of Action

The mechanism of action of 4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid is not fully understood. However, it is known to act as a modulator of glutamate receptors in the brain. Glutamate is an important neurotransmitter involved in many functions in the brain, including learning and memory. OPC-8212 may enhance the activity of glutamate receptors, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid has a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. It has also been shown to increase the levels of cAMP, a molecule involved in intracellular signaling pathways. In addition, OPC-8212 has been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid in lab experiments is its neuroprotective effects. This makes it a useful tool for studying the mechanisms of neurodegenerative diseases and for developing potential treatments. However, one of the limitations of using OPC-8212 is its potential toxicity. Further studies are needed to determine the safety of this compound and its potential side effects.

Future Directions

There are many potential future directions for research on 4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid. One area of research could be the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research could be the development of new treatments for depression and anxiety disorders. Additionally, further studies are needed to determine the safety and potential side effects of this compound, as well as its potential for use in other areas of scientific research.

Synthesis Methods

The synthesis of 4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid has been described in the literature. The most common method involves the reaction of 2-morpholinoacetic acid with 2-oxo-3-pyridinepropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of OPC-8212 with a yield of around 70%.

Scientific Research Applications

4-[3-(2-Oxopyridin-1-yl)propanoyl]morpholine-2-carboxylic acid has been studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of neuroscience. OPC-8212 has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been studied for its potential in the treatment of depression and anxiety disorders.